dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate

• IUPAC Name: dimethyl 5-[(4-chlorobenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C17H14ClNO5/c1-23-16(21)11-7-12(17(22)24-2)9-14(8-11)19-15(20)10-3-5-13(18)6-4-10/h3-9H,1-2H3,(H,19,20)
• InChI Key: YWYOZPFTYOVWES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)Cl)C(=O)OC
• Molecular Formula: C17H14ClNO5
• Molecular Weight: 347.7 g/mol
• CAS RN: 349091-40-3

Description

Dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate, also known as DCBI, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DCBI belongs to a class of compounds known as isophthalates, which are widely used in various fields, including pharmaceuticals, polymers, and electronics. The purpose of

Mechanism of Action

The mechanism of action of dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) upon exposure to light. These ROS can cause damage to cancer cells, leading to their death. dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has also been shown to bind to metal ions, which can result in the formation of metal complexes that have unique properties.
Biochemical and Physiological Effects:
dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has been shown to have both biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their death. dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models. In addition, dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

Dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be obtained in high purity. dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate is also stable under normal laboratory conditions, making it easy to handle and store. However, dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has some limitations for lab experiments. It is light-sensitive and can decompose upon exposure to light, which can affect its properties. In addition, dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate can be toxic to cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate. One area of research is the development of new synthetic methods for dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate that can improve its yield and purity. Another area of research is the study of dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate's mechanism of action, which can provide insights into its potential use as a cancer treatment. In addition, dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate can be used as a building block for the synthesis of new materials with unique properties, which can have applications in various fields, including electronics and medicine.

Scientific Research Applications

Dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions, such as copper and iron. dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has also been used as a photosensitizer for the treatment of cancer. In addition, dimethyl 5-[(4-chlorobenzoyl)amino]isophthalate has been used as a building block for the synthesis of polymers and materials with unique properties.